Cas no 2306272-49-9 (methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate)

• Product Name: methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate
• CAS No: 2306272-49-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 5164976
• Update Time: 2026-03-04

methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxylic acid, 7-amino-, methyl ester
• methyl7-aminothieno[2,3-c]pyridine-3-carboxylate
• methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)6-4-14-7-5(6)2-3-11-8(7)10/h2-4H,1H3,(H2,10,11)
• InChI Key： FIYURSUZFKGNBZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C2C=CN=C(C1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 93.4

Additional information on methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate

Methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate (CAS No. 2306272-49-9): A Comprehensive Overview

Methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate, with the chemical formula C₁₂H₁₀N₂O₂ and CAS number 2306272-49-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thienopyridine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both thieno and pyridine rings, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate structure exhibits a rich chemical space for functionalization, enabling the synthesis of various derivatives with tailored biological properties. The amino group at the 7-position and the carboxylate moiety at the 3-position provide multiple sites for further chemical modifications, which can be exploited to enhance pharmacological activity, solubility, and metabolic stability. These features make it an attractive candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in thienopyridine derivatives due to their reported pharmacological effects. Studies have demonstrated that compounds within this class exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 7-aminothieno[2,3-c]pyridine-3-carboxylate moiety has been particularly studied for its potential in modulating kinase enzymes, which are often implicated in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymatic pathways. For instance, derivatives of this molecule have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and progression. The ability to fine-tune the structure of these derivatives allows for the optimization of binding affinity and selectivity, crucial factors in drug design.

The synthesis of methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. The process typically begins with the formation of the thienopyridine core through cyclization reactions followed by functional group transformations to introduce the amino and carboxylate groups. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques underscore the importance of modern synthetic strategies in accessing complex molecular architectures.

The pharmacological evaluation of methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate has revealed several interesting findings. Preclinical studies have indicated that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its anti-inflammatory properties have been explored in models of acute and chronic inflammation, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural diversity of thienopyridines allows for the exploration of different pharmacological targets beyond kinases. For example, modifications at the 5-position of the thieno ring can introduce hydrophobic or polar groups that influence binding interactions with biological targets. This flexibility has led to the discovery of compounds with enhanced activity against bacterial pathogens and viral infections. The 7-aminothieno[2,3-c]pyridine-3-carboxylate scaffold thus serves as a platform for developing broad-spectrum antimicrobial agents.

In conclusion, methyl 7-aminothieno[2,3-c]pyridine-3-carboxylate (CAS No. 2306272-49-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for thienopyridine derivatives, compounds like this will undoubtedly play a crucial role in addressing unmet medical needs.